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Abstract

Sophoricoside, an isoflavone glycoside found in Sophora japonica, exhibits greater
bioavailability and more potent pharmacological activities, including anti-inflammatory, anti-
cancer, and anti-osteoporotic effects, compared to its precursor, Sophorabioside.[1][2][3][4]
This application note provides a detailed protocol for the enzymatic conversion of
Sophorabioside to Sophoricoside using a-L-rhamnosidase from Chloroflexus aurantiacus.
This biotransformation offers a specific, efficient, and selective method for enhancing the
therapeutic potential of Sophora japonica extracts. The optimal reaction conditions and a step-
by-step protocol for laboratory-scale production and analysis are presented.

Introduction

Sophora japonica L. (Japanese pagoda tree) is a medicinal herb widely used in East Asia, rich
in bioactive flavonoids such as Sophorabioside and Sophoricoside.[1][5] Sophoricoside
(genistein-4'-O-glucoside) is recognized as a more therapeutically active form due to its higher
bioavailability.[2][3][4] The enzymatic conversion of Sophorabioside, which is often more
abundant in plant extracts, into the more valuable Sophoricoside is a key strategy for
developing functional foods and pharmaceutical products with enhanced efficacy.[1][3]
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a-L-rhamnosidases (EC 3.2.1.40) are glycoside hydrolases that specifically cleave terminal a-
L-rhamnose residues from various natural glycosides.[6][7] This specific catalytic activity makes
them ideal biocatalysts for the targeted conversion of Sophorabioside to Sophoricoside.
Research has demonstrated that a-L-rhamnosidase from Chloroflexus aurantiacus is highly
effective for this transformation, showing excellent selectivity for neohesperidose-containing
flavonoids like Sophorabioside.[1][2]

Principle of the Reaction

The enzymatic reaction involves the specific hydrolysis of the terminal a-L-rhamnosyl linkage
from Sophorabioside. The a-L-rhamnosidase enzyme catalyzes this cleavage, releasing L-
rhamnose and yielding Sophoricoside as the final product. This targeted deglycosylation
enhances the bioactivity of the parent molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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